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Compound of Interest

Compound Name: Carbon tetrabromide

Cat. No.: B125887

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparative analysis of the physicochemical
properties of carbon tetrahalides (CXa, where X = F, Cl, Br, I). The document summarizes key
guantitative data, outlines experimental protocols for their determination, and visualizes
important trends to facilitate a deeper understanding of these fundamental chemical
compounds.

Core Properties of Carbon Tetrahalides

The carbon tetrahalides are a class of organic compounds in which a central carbon atom is
bonded to four halogen atoms. They share a tetrahedral geometry, but their physical and
chemical properties vary significantly as the halogen atom changes down Group 17 of the
periodic table.

Physical Properties

The physical state and volatility of the carbon tetrahalides are directly influenced by the
increasing size and mass of the halogen atoms, which lead to stronger intermolecular van der
Waals forces. Carbon tetrafluoride is a gas at standard conditions, carbon tetrachloride is a
volatile liquid, while carbon tetrabromide and carbon tetraiodide are solids.[1]
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Carbon Carbon Carbon Carbon
Property Tetrafluoride Tetrachloride Tetrabromide Tetraiodide
(CFa) (CCla) (CBra) (Cla)
Molar Mass (
88.00 153.82 331.63 519.63
g/mol)
Physical State - ; ;
Gas Liquid Solid Solid
(at 25°C, 1 atm)
Melting Point
. -183.6[2] -22.9 94.5[3] 171
4
189.7
Boiling Point (°C)  -127.8[2] 76.7 (decomposes)[3] Decomposes
[4]
Densit 3.72 g/L (gas at 1.594 g/cm3 3.42 g/lcm?3 (solid)  4.32 g/mL (solid)
ensi
Y 15°C)[2][5] (liquid at 20°C) [31[61[71I8] [9]

Bonding Properties

All carbon tetrahalides exhibit a tetrahedral molecular geometry with bond angles of
approximately 109.5°. The primary differentiator in their bonding characteristics is the C-X bond
length and its corresponding dissociation energy. As the atomic radius of the halogen increases
down the group, the C-X bond length increases, and the bond becomes weaker.
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Carbon Carbon Carbon Carbon
Property Tetrafluoride Tetrachloride Tetrabromide Tetraiodide
(CFa) (CCla) (CBra) (Cla)
C-X Bond Length
1.32 1.77 1.94[4] 2.15
A)
C-X Bond
Dissociation 515[2] 327 235[10] 213-234[9]
Energy (kJ/mol)
Molecular
Tetrahedral Tetrahedral Tetrahedral Tetrahedral
Geometry
Bond Angles (X-
~109.5° ~109.5° ~109.5° ~109.5°

C-X)

Solubility

The solubility of carbon tetrahalides is governed by the principle of "like dissolves like." Due to

their nonpolar nature, they are generally insoluble or only slightly soluble in polar solvents like

water, but readily soluble in nonpolar organic solvents.

Carbon Carbon Carbon Carbon
Property Tetrafluoride Tetrachloride Tetrabromide Tetraiodide
(CFa) (CCla4) (CBra) (Cla)
o Very slightly
Solubility in Insoluble (0.8 g/L
soluble (~20 Insoluble[6][12] Decomposes
Water at 20°C)[11]
mag/L)[2]
Soluble in
Solubility in
. benzene,
Organic Solvents
Soluble[2] Soluble[11][13] ethanol, and Soluble

(e.g., Benzene,
Ethanol)

chloroform[4][12]
[14]

Experimental Protocols
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The determination of the physicochemical properties of carbon tetrahalides relies on a variety
of well-established experimental techniques.

Determination of Melting and Boiling Points

Melting Point: The capillary method is a standard technique for determining the melting point of
solid compounds like CBra and Cla. A small, powdered sample is packed into a capillary tube
and heated in a calibrated apparatus. The temperature range from the first appearance of liquid
to the complete melting of the solid is recorded as the melting point.

Boiling Point: For liquids like CCla, the boiling point is determined by heating the liquid in a
distillation apparatus. The temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure, and the liquid actively boils, is recorded. For gases like
CF4, the boiling point is determined at cryogenic temperatures by measuring the temperature at
which the liquid and gas phases are in equilibrium.

Determination of Bond Lengths and Angles

Gas-Phase Electron Diffraction (GED): This is a primary method for determining the precise
molecular structure of volatile compounds like the carbon tetrahalides in the gas phase. A
beam of high-energy electrons is diffracted by the molecules, and the resulting diffraction
pattern is analyzed to determine the interatomic distances (bond lengths) and bond angles.

X-ray Crystallography: For solid carbon tetrahalides (CBra and Cla), single-crystal X-ray
diffraction is the most powerful technique for determining their molecular structure. X-rays are
diffracted by the electrons of the atoms in a crystal lattice, and the diffraction pattern provides
detailed information about the atomic positions, from which bond lengths and angles can be
calculated with high precision.

Determination of Bond Dissociation Energies

Bond dissociation energies are typically determined indirectly through thermochemical
calculations or spectroscopic methods. One common approach involves measuring the
enthalpy of formation of the tetrahalide and the corresponding radicals. The bond dissociation
energy can then be calculated using Hess's law. Spectroscopic techniques can also be used to
determine the energy required to break a specific bond by observing the absorption of light at
specific wavelengths.
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Determination of Solubility

The solubility of a carbon tetrahalide in a specific solvent is determined by preparing a
saturated solution at a given temperature. A known volume of the saturated solution is then
taken, the solvent is evaporated, and the mass of the remaining solute is measured. This
allows for the calculation of the solubility in terms of grams per liter or other concentration units.
For sparingly soluble compounds, spectroscopic methods can be used to determine the

concentration of the dissolved solute.

Visualization of Trends

The following diagrams, generated using the DOT language, illustrate the key periodic trends
observed in the properties of carbon tetrahalides.

Increasing Atomic Radius »| ccle (1.77 A) Increasing Atomic Radius »| CBra (1.94 A) Increasing Atomic Radius »| ClLs (2.15 &)

CFa (1.32 A)

Decreasing Electronegativit Decreasing Electronegativit CBra (235 ki/mol) g g Cla (~224 kJ/mol)

CFa (515 kJ/mol) g g CCla (327 kJ/mol)

Stability

—

Reactivity

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b125887?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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